Cas no 1380688-27-6 (4,7-seco-Tebipenemoic Acid Pivoxil)

• Product Name: 4,7-seco-Tebipenemoic Acid Pivoxil
• CAS No: 1380688-27-6
• MF: C₂₂H₃₃N₃O₇S₂
• MW: 515.643323659897
• CID: 4552647
• Update Time: 2025-10-31

4,7-seco-Tebipenemoic Acid Pivoxil Chemical and Physical Properties

Names and Identifiers

• 4,7-seco-Tebipenemoic Acid Pivoxil
• XRCZSPQKQSSDGX-QHSBEEBCSA-N
• (2S,3R)-2-[(2S,3R)-4-[1-(4,5-dihydro-1,3-thiazol-2-yl)azetidin-3-yl]sulfanyl-5-(2,2-dimethylpropanoyloxymethoxycarbonyl)-3-methyl-2,3-dihydro-1H-pyrrol-2-yl]-3-hydroxybutanoic acid
• 1H-Pyrrole-2-acetic acid, 4-[[1-(4,5-dihydro-2-thiazolyl)-3-azetidinyl]thio]-5-[[(2,2-dimethyl-1-oxopropoxy)methoxy]carbonyl]-2,3-dihydro-α-[(1R)-1-hydroxyethyl]-3-methyl-, (αS,2S,3R)-
• Tibipenem ester ring-opener P2

• Inchi： 1S/C22H33N3O7S2/c1-11-15(14(12(2)26)18(27)28)24-16(19(29)31-10-32-20(30)22(3,4)5)17(11)34-13-8-25(9-13)21-23-6-7-33-21/h11-15,24,26H,6-10H2,1-5H3,(H,27,28)/t11-,12-,14-,15-/m1/s1
• InChI Key： XRCZSPQKQSSDGX-QHSBEEBCSA-N
• SMILES： S(C1CN(C2SCCN=2)C1)C1[C@@H]([C@]([H])([C@H](C(=O)O)[C@H](O)C)NC=1C(=O)OCOC(=O)C(C)(C)C)C

Experimental Properties

• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.052 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4,7-seco-Tebipenemoic Acid Pivoxil

Introduction to 4,7-seco-Tebipenemoic Acid Pivoxil (CAS No. 1380688-27-6) and Its Recent Research Applications

4,7-seco-Tebipenemoic Acid Pivoxil, identified by the chemical identifier CAS No. 1380688-27-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and its potential applications in drug development, particularly in the realm of antiviral and anti-inflammatory therapies. The introduction of pivoxil as a derivative enhances its pharmacokinetic profile, making it a promising candidate for further clinical investigation.

The chemical structure of 4,7-seco-Tebipenemoic Acid Pivoxil incorporates a seco-birchane core, which is a rare structural motif found in certain natural products. This core structure is known for its biological activity, particularly in modulating enzyme functions and interacting with cellular receptors. The addition of the pivoxil moiety improves solubility and bioavailability, key factors in drug formulation that can significantly influence therapeutic efficacy.

Recent research has highlighted the compound's potential in addressing viral infections, particularly those caused by RNA viruses. Studies have demonstrated that derivatives of tebipenem, such as 4,7-seco-Tebipenemoic Acid Pivoxil, can inhibit viral polymerase enzymes by binding to their active sites. This mechanism of action is similar to that of existing antiviral drugs but with the added advantage of improved pharmacokinetic properties due to the pivoxil modification.

In addition to its antiviral properties, preliminary studies have explored the anti-inflammatory effects of 4,7-seco-Tebipenemoic Acid Pivoxil. In vitro experiments have shown that this compound can modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines. This suggests that it may have therapeutic applications in conditions such as rheumatoid arthritis and inflammatory bowel disease, where suppressing inflammation is crucial for managing symptoms and slowing disease progression.

The synthesis of 4,7-seco-Tebipenemoic Acid Pivoxil presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. One such method involves a multi-step synthesis starting from readily available precursors, followed by functional group transformations that introduce the necessary modifications to achieve the desired structure. These synthetic routes are being optimized to ensure scalability for potential clinical use.

Preclinical studies have been conducted to evaluate the safety and efficacy of 4,7-seco-Tebipenemoic Acid Pivoxil in animal models. These studies have shown promising results regarding its ability to target viral infections without significant toxicity. The compound's ability to cross the blood-brain barrier also makes it an attractive candidate for treating neurological disorders associated with viral infections.

The pharmacological profile of 4,7-seco-Tebipenemoic Acid Pivoxil is further enhanced by its ability to exhibit dose-dependent effects. This means that at lower concentrations, it can modulate biological pathways without causing adverse effects, while higher concentrations can provide stronger therapeutic responses. This characteristic is particularly important in developing drugs that need to be used over long periods without causing cumulative toxicity.

Future research directions include exploring the potential of 4,7-seco-Tebipenemoic Acid Pivoxil in combination therapies. By pairing this compound with other antiviral or anti-inflammatory agents, researchers aim to develop synergistic treatments that can provide more comprehensive therapeutic benefits. Additionally, investigating its mechanisms of action at a molecular level will help in understanding how it interacts with biological targets and how these interactions can be optimized for better efficacy.

The development of novel pharmaceuticals often involves overcoming regulatory hurdles before they can be approved for human use. However, the growing need for effective treatments against emerging viral threats has expedited the process for compounds like 4,7-seco-Tebipenemoic Acid Pivoxil. Regulatory agencies are increasingly recognizing the importance of innovative approaches in drug development and are willing to consider new mechanisms of action that offer significant therapeutic advantages.

In conclusion, 4,7-seco-Tebipenemoic Acid Pivoxil (CAS No. 1380688-27-6) represents a promising advancement in pharmaceutical chemistry with applications ranging from antiviral therapies to anti-inflammatory treatments. Its unique structure, enhanced by the pivoxil moiety, provides several advantages over existing drugs, including improved solubility and bioavailability. Ongoing research continues to uncover new possibilities for this compound, positioning it as a key player in future medical treatments.